Cas no 13201-46-2 (2-methylbut-2-enoic acid)
2-methylbut-2-enoic acid structure
2-methylbut-2-enoic acid
13201-46-2
C5H8O2
100.11582
199754
2-methylbut-2-enoic acid Properties
Names and Identifiers
-
- 2-Butenoic acid,2-methyl-
- 2-METHYLBUT-2-ENOIC ACID
- 2-Methyl-2-butenoic acid
- 2-Methylcrotonic acid
- Crotonic acid, 2-methyl-
- TIGLIC ACID
- α-Methylcrotonic acid
- FEMA 3599
- RARECHEM AL BO 0403
- 2-methyl-2-butenoicaci
- 2,3-DIMETHYLACRYLIC ACID
- E-2,3-DIMETHYLACRYLIC ACID
- CH3CH=C(CH3)COOH
- +Expand
-
- UIERETOOQGIECD-UHFFFAOYSA-N
- InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)
- CC=C(C)C(=O)O
Computed Properties
- 100.05244
- 1
- 2
- 1
- 7
Experimental Properties
- 37.3
- 95-96 °C12 mm Hg(lit.)
- 61-64 °C(lit.)
- Colorless triclinic crystals or rods with pungent smell
- Soluble in hot water, soluble in ethanol \ ether
- 0.969 g/mL at 25 °C(lit.)
2-methylbut-2-enoic acid Price
2-methylbut-2-enoic acid Related Literature
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1. 742. Studies in decarboxylation. Part I. The mechanism of decarboxylation of unsaturated acidsD. B. Bigley J. Chem. Soc. 1964 3897
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2. Synthesis and stereochemistry of some 3-substituted 2-methylbut-2-enoic acid derivativesR. Brettle,P. C. Hydes,D. Seddon,J. R. Sutton,R. Tooth J. Chem. Soc. Perkin Trans. 1 1973 345
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3. A new route to hydrophobic amino acids using copper-promoted reactions of serine-derived organozinc reagentsHervé J. C. Deboves,Urszula Grabowska,Adriana Rizzo,Richard F. W. Jackson J. Chem. Soc. Perkin Trans. 1 2000 4284
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4. Studies in the stereochemistry of 2-alkyl-3-hydroxy- and 2-alkyl-3-methoxy-butyric acidsK. Maskens,N. Polgar J. Chem. Soc. Perkin Trans. 1 1973 109
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Jan Niklas Illmann,Iulia Patroescu-Klotz,Peter Wiesen Phys. Chem. Chem. Phys. 2021 23 3455
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6. Photochemical bromination of methyl (E)-2-methylbut-2-enoate with N-bromosuccinimide: formation of 4-bromo-2-methylbut-2-en-4-olideHisashi Ishii,Marie Ishige,Yoko Matsushima,Toshiaki Tohojoh,Tsutomu Ishikawa,Eri Kawanabe J. Chem. Soc. Perkin Trans. 1 1985 2353
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7. Unsaturated carboxylic acid dienolates. Reaction with substituted cyclohexanones and unsubstituted cycloalkanones. Regio- and stereo-selectivityPablo Ballester,Antonio Costa,Angel García-Raso,Ramon Mestres J. Chem. Soc. Perkin Trans. 1 1989 21
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8. An investigation into the unusual formation of an isocoumarin by acylation of 2,3,6-trimethoxytoluene with (E)-2-methylbut-2-enoic acid and trifluoroacetic anhydrideMarc E. Botha,Robin G. F. Giles,Cornelis M. Moorhoff,Lutz M. Engelhardt,Allan H. White,Anwar Jardine,Selwyn C. Yorke J. Chem. Soc. Perkin Trans. 1 1991 89
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9. Asymmetric synthesis of 3β-angeloyloxy-4β-hydroxyeudesman-8-one, purported sesquiterpene from Pluchea quitocEstela Muri,Alice Kanazawa,Eliezer Barreiro,Andrew E. Greene J. Chem. Soc. Perkin Trans. 1 2000 731
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Stephanos Ghilagaber,William N. Hunter,Rodolfo Marquez Org. Biomol. Chem. 2007 5 97
Recommended suppliers
Amadis Chemical Company Limited
(CAS:13201-46-2)2-methylbut-2-enoic acid
99%/99%
5.0g/10.0g
216.0/359.0